Cas no 2094962-39-5 (5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid)

• Product Name: 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid
• CAS No: 2094962-39-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD30730506
• CID: 4637518
• PubChem ID: 126824844
• Update Time: 2025-05-19

5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]furan-3-carboxylic acid
• 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid

• MDL： MFCD30730506
• Inchi： 1S/C12H14O5/c1-12(2,3)17-10(13)5-4-9-6-8(7-16-9)11(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key： DJQMUCQKERPFRJ-UHFFFAOYSA-N
• SMILES： O1C(C=CC(OC(C)(C)C)=O)=CC(C(O)=O)=C1

Additional information on 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid

5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2094962-39-5, known as 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring substituted with a carboxylic acid group and an enone moiety. The presence of the tert-butoxy group adds to its complexity and potential for various chemical reactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure suggests potential applications in drug design, particularly in the creation of molecules with anti-inflammatory or antioxidant properties. The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity, making it a valuable component in many bioactive compounds.

The synthesis of 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid involves a series of carefully designed reactions. Researchers have employed methods such as the Aldol reaction and Claisen condensation to construct the enone moiety. The introduction of the tert-butoxy group has been achieved through nucleophilic substitution reactions, ensuring high yields and purity.

One of the most intriguing aspects of this compound is its ability to undergo various transformations. For instance, the enone group can participate in Michael addition reactions, offering a versatile platform for further functionalization. Additionally, the carboxylic acid group can be converted into esters or amides, expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to predict the bioactivity of this compound more accurately. Molecular docking studies have revealed potential interactions with key proteins involved in inflammatory pathways, suggesting its role as a lead compound for anti-inflammatory drug development.

In terms of spectroscopic analysis, this compound exhibits distinct UV-vis absorption due to the conjugated enone system. NMR spectroscopy has provided insights into its stereochemistry and molecular interactions, while mass spectrometry has confirmed its molecular formula and structure.

The stability of 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylic acid under various conditions has also been investigated. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation under strong basic conditions due to the cleavage of the enone system.

In conclusion, 5-(1E)-3-(tert-butoxy)-3 oxoprop 1 en 1 ylfuran 3 carboxylic acid is a versatile and promising molecule with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative chemical compounds with therapeutic potential.